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Compound of Interest

Compound Name: UDP-glucuronic acid trisodium

Cat. No.: B15603978

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive technical information on UDP-glucuronic acid trisodium
salt, a pivotal molecule in numerous biological processes. It is intended to be a valuable
resource for professionals in research, scientific, and drug development fields, offering detailed
data, experimental methodologies, and pathway visualizations.

Core Compound Data

Uridine 5'-diphosphoglucuronic acid trisodium salt, commonly referred to as UDP-glucuronic
acid trisodium salt, is a key intermediate in the metabolism of a wide array of endogenous and
exogenous compounds.

Property Value Citation(s)
CAS Number 63700-19-6 [1][2]13]14]
Molecular Formula C1sH19N2NazO1sP2 [21[4]
Molecular Weight 646.23 g/mol [4]

UDPGA trisodium salt, Uridine
Synonyms 5'-diphosphoglucuronic acid [1112114]
trisodium salt
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Biological Significance

UDP-glucuronic acid (UDPGA) serves as the activated form of glucuronic acid, acting as a
crucial donor substrate for UDP-glucuronosyltransferases (UGTs). These enzymes are
instrumental in the Phase Il metabolism of a vast number of compounds, including drugs,
xenobiotics, and endogenous molecules such as bilirubin and steroid hormones.[5][6][7] The
process of glucuronidation enhances the water solubility of these compounds, facilitating their
excretion from the body.[7]

Signaling and Biosynthetic Pathways

The biosynthesis of UDP-glucuronic acid is critical for maintaining the cellular pool of this
essential substrate. In many organisms, including plants and animals, there are two primary
pathways for its synthesis.[2][3][8] The predominant pathway involves the oxidation of UDP-
glucose, catalyzed by the enzyme UDP-glucose dehydrogenase (UGDH).[3][9] An alternative
route, the myo-inositol oxidation pathway, also contributes to the synthesis of UDP-glucuronic
acid.[3][8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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